Metastable states in some transient molecules by high-resolution laser spectroscopy
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9817100087
Abstract
The Ã1A″(050)â†�X1A′(000) band of the chlorocarbene molecule was observed by laser excitation spectroscopy. For the upper Ã(050) state only one series J0,J of rotational levels (J= 0–25) was identified. The series was found to be heavily perturbed at J= 8–10; two lines were observed for each of these three J values. The perturbed spectral lines were very susceptible to an external magnetic field; the observed Zeeman coefficients were as large as 1.0 GHz T–1 for the J′= 9 lines. The origin of the perturbation is discussed, based upon the observed term values and Zeeman effects. Two models, i.e. electronic Coriolis interaction and singlet–triplet mixing, were examined in detail; the spectra calculated assuming the latter mechanism were found to reproduce qualitatively the observed spectra.
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Journal Name：Faraday Discussions of the Chemical Society
Research Products
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